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Compound of Interest

Compound Name: N-((S)-1-phenylethyl)acrylamide

Cat. No.: B3059462 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-((S)-1-phenylethyl)acrylamide was

located. The following guidance is based on the hazardous properties of the parent compound,

acrylamide, and related acrylamide derivatives. It is crucial to treat N-((S)-1-
phenylethyl)acrylamide with the same level of caution as acrylamide, assuming it presents

similar health risks. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

N-((S)-1-phenylethyl)acrylamide, like other acrylamide compounds, is presumed to be a

hazardous chemical and must be disposed of following strict safety protocols.[1][2] Improper

disposal can lead to environmental contamination and pose significant health risks. This guide

provides essential information for the safe handling and disposal of this compound for

researchers, scientists, and drug development professionals.

Hazard Summary
Due to the presence of the acrylamide functional group, N-((S)-1-phenylethyl)acrylamide
should be considered a particularly hazardous substance. The hazards associated with

acrylamide, which should be assumed for this derivative, are summarized below.
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[3][4]

Acute Toxicity (Dermal/Inhalation) Harmful in contact with skin or if inhaled.[3][4]

Skin Corrosion/Irritation Causes skin irritation.[3][5]

Serious Eye Damage/Irritation Causes serious eye irritation.[3][5]

Respiratory/Skin Sensitization May cause an allergic skin reaction.[3][5]

Germ Cell Mutagenicity May cause genetic defects.[3][5]

Carcinogenicity May cause cancer.[3][5]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[3][5]

Specific Target Organ Toxicity
Causes damage to the nervous system through

prolonged or repeated exposure.[5]

Aquatic Hazard Harmful to aquatic life.[5]

Personal Protective Equipment (PPE)
Before handling N-((S)-1-phenylethyl)acrylamide for any purpose, including disposal, ensure

the following PPE is worn:

Gloves: Double layers of nitrile gloves are required.[6][7]

Eye Protection: Safety goggles are mandatory.[6]

Lab Coat: A lab coat must be worn to protect from skin exposure.[6]

Respiratory Protection: If handling the solid powder outside of a certified chemical fume

hood, a respirator is necessary.

Step-by-Step Disposal Procedure
Unpolymerized N-((S)-1-phenylethyl)acrylamide is considered hazardous waste and must be

disposed of accordingly.[6][7] Do not pour it down the drain or discard it in regular trash.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-7906-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjM1Mjd8YXBwbGljYXRpb24vcGRmfGFHWmtMMmd3WVM4NU1qTXpNRGd4T1RVNE5ETXdMMU5FUWw4M09UQTJYMFJGWDBWT0xuQmtaZ3wxMGM3ZGUyNDMxZGJlNGZkMjMwN2IyZTdkODZkY2NiOGJhMWE5NTk4M2ZhYmM3Mzc3ZGYwYTM0YzRjZGNiMmVi
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-7906-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjM1Mjd8YXBwbGljYXRpb24vcGRmfGFHWmtMMmd3WVM4NU1qTXpNRGd4T1RVNE5ETXdMMU5FUWw4M09UQTJYMFJGWDBWT0xuQmtaZ3wxMGM3ZGUyNDMxZGJlNGZkMjMwN2IyZTdkODZkY2NiOGJhMWE5NTk4M2ZhYmM3Mzc3ZGYwYTM0YzRjZGNiMmVi
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://fr.cpachem.com/msds?num=SB4130&dnl=sd_-_Acrylamide_%5BCAS_79-06-1%5D_%28SB4130%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://www.sigmaaldrich.com/US/en/sds/sigma/a4058
https://www.benchchem.com/product/b3059462?utm_src=pdf-body
https://www.uwyo.edu/safety/procedures/sops/chemical/acrylamide.docx
http://depts.washington.edu/kellylab/wordpress/wp-content/uploads/2020/10/Kelly-Lab-SOP-for-Acrylamide-Use.docx
https://www.uwyo.edu/safety/procedures/sops/chemical/acrylamide.docx
https://www.uwyo.edu/safety/procedures/sops/chemical/acrylamide.docx
https://www.benchchem.com/product/b3059462?utm_src=pdf-body
https://www.uwyo.edu/safety/procedures/sops/chemical/acrylamide.docx
http://depts.washington.edu/kellylab/wordpress/wp-content/uploads/2020/10/Kelly-Lab-SOP-for-Acrylamide-Use.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/Acrylamide.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Solid Waste: Collect any solid N-((S)-1-phenylethyl)acrylamide and grossly

contaminated materials (e.g., gloves, weigh boats, paper towels) in a designated, leak-

proof plastic bag or container.[1]

Liquid Waste: Collect aqueous solutions containing N-((S)-1-phenylethyl)acrylamide in a

sealed, shatter-resistant container.[2]

Labeling:

Clearly label the waste container with a hazardous waste label provided by your

institution's EHS department.[1]

The label must include:

The full chemical name: "N-((S)-1-phenylethyl)acrylamide Waste"

The primary hazards: "Toxic," "Carcinogen," "Mutagen."[1]

The name of the principal investigator.[1]

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials such as acids, bases, oxidizing agents, and metals.[2]

The storage area should be cool, dry, and well-ventilated.[5]

Disposal Request:

Contact your institution's EHS department or hazardous waste coordinator to arrange for

pickup and disposal.[1][8] Follow their specific procedures for requesting a waste pickup.

[1]

Experimental Protocol: Spill Cleanup
Accidental spills must be cleaned immediately by trained personnel wearing appropriate PPE.
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Secure the Area: Notify others in the vicinity and restrict access to the spill area.

For Solid Spills:

Gently cover the spill with absorbent pads or paper towels and dampen them with water to

prevent the powder from becoming airborne.[9]

Carefully wipe up the dampened material and place it in the designated hazardous waste

container.[9]

For Liquid Spills:

Absorb the spill with a non-combustible absorbent material like sand or diatomaceous

earth.[6]

Collect the absorbent material and place it in the hazardous waste container.

Decontamination:

Decontaminate the spill area with a 1.6% potassium persulfate solution, followed by a

1.6% sodium metabisulfite solution.[1][9]

Allow the decontamination solutions to sit for at least 30 minutes.[1]

Wipe the area clean with soap and water.[9]

Disposal of Cleanup Materials: All materials used for spill cleanup are considered hazardous

waste and must be disposed of in the labeled waste container.[1][9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
((S)-1-phenylethyl)acrylamide waste.
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Caption: Disposal workflow for N-((S)-1-phenylethyl)acrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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